Cas no 2137783-61-8 (1-(2-Chloroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol)

• Product Name: 1-(2-Chloroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• CAS No: 2137783-61-8
• MF: C₁₃H₂₅ClO
• MW: 232.790003538132
• CID: 5779607
• PubChem ID: 165457401
• Update Time: 2025-05-26

1-(2-Chloroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-704273
• 2137783-61-8
• 1-(2-chloroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• 1-(2-Chloroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol

• Inchi： 1S/C13H25ClO/c1-4-12(2,3)11-5-7-13(15,8-6-11)9-10-14/h11,15H,4-10H2,1-3H3
• InChI Key： GSRXBGWAEAGDBP-UHFFFAOYSA-N
• SMILES： ClCCC1(CCC(CC1)C(C)(C)CC)O

Computed Properties

• Exact Mass: 232.1593931g/mol
• Monoisotopic Mass: 232.1593931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-Chloroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol

Recent Advances in the Study of 1-(2-Chloroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS: 2137783-61-8)

The compound 1-(2-Chloroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS: 2137783-61-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique chloroethyl and tertiary butyl substituents on a cyclohexanol backbone, exhibits promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential use in drug development.

One of the key areas of investigation has been the synthetic pathways for 1-(2-Chloroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized multi-step synthesis route that improves yield and purity. The process involves the selective chlorination of the ethyl side chain and the introduction of the 2-methylbutan-2-yl group via a Grignard reaction, followed by purification using high-performance liquid chromatography (HPLC). This advancement addresses previous challenges related to scalability and reproducibility, which are critical for industrial applications.

Pharmacological evaluations of this compound have revealed its potential as a modulator of central nervous system (CNS) targets. In vitro studies using neuronal cell lines demonstrated that 1-(2-Chloroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol exhibits affinity for GABA_A receptors, suggesting possible applications in the treatment of anxiety and epilepsy. Furthermore, preliminary in vivo studies in rodent models have shown dose-dependent sedative effects, although further research is needed to elucidate its exact mechanism of action and potential side effects.

Another promising avenue of research involves the compound's role in cancer therapy. A recent preprint from Bioorganic & Medicinal Chemistry Letters (2024) highlighted its alkylating properties, which could be leveraged for the development of novel chemotherapeutic agents. The chloroethyl group is hypothesized to form reactive intermediates that alkylate DNA, leading to cytotoxic effects in rapidly dividing cells. However, researchers caution that the compound's selectivity and toxicity profile must be thoroughly evaluated before clinical trials can be considered.

In addition to its therapeutic potential, the stability and formulation of 1-(2-Chloroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol have been subjects of investigation. A study in the International Journal of Pharmaceutics (2023) explored its degradation kinetics under various pH and temperature conditions, providing valuable data for future formulation strategies. The findings suggest that the compound is most stable in slightly acidic environments, which could inform the design of oral or injectable dosage forms.

Despite these advancements, several challenges remain. The compound's lipophilicity, attributed to the 2-methylbutan-2-yl group, poses difficulties in achieving optimal bioavailability. Researchers are exploring prodrug strategies and nanoparticle-based delivery systems to overcome this limitation. Additionally, the environmental impact of its synthesis and degradation products warrants further study to ensure sustainability.

In conclusion, 1-(2-Chloroethyl)-4-(2-methylbutan-2-yl)cyclohexan-1-ol (CAS: 2137783-61-8) represents a promising candidate for multiple therapeutic applications, with recent research shedding light on its synthesis, pharmacology, and formulation. Continued efforts to address its limitations and expand its therapeutic potential will be crucial for its transition from the laboratory to clinical use.